Cas no 1809161-41-8 (3-Bromo-1,5-dimethylpyridin-2(1H)-one)

• Product Name: 3-Bromo-1,5-dimethylpyridin-2(1H)-one
• CAS No: 1809161-41-8
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD28015449
• CID: 5078774
• PubChem ID: 74890566
• Update Time: 2026-03-01

3-Bromo-1,5-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,5-dimethylpyridin-2(1H)-one
• 3-bromo-1,5-dimethylpyridin-2-one
• MFCD28015449
• 3-bromo-1,5-dimethyl-1,2-dihydropyridin-2-one
• EN300-7046396
• Z1899713085
• DTXSID401280617
• AKOS016555341
• 3-bromo-1,5-dimethyl-2(1H)-Pyridinone
• 2(1H)-Pyridinone, 3-bromo-1,5-dimethyl-
• SCHEMBL18013030
• 1809161-41-8
• BS-44811
• E93281
• DB-378715
• CS-0078965

• MDL： MFCD28015449
• Inchi： 1S/C7H8BrNO/c1-5-3-6(8)7(10)9(2)4-5/h3-4H,1-2H3
• InChI Key： MQPKNOVIIQDNIU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN(C)C1=O

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3

Additional information on 3-Bromo-1,5-dimethylpyridin-2(1H)-one

Introduction to 3-Bromo-1,5-dimethylpyridin-2(1H)-one (CAS No. 1809161-41-8)

3-Bromo-1,5-dimethylpyridin-2(1H)-one (CAS No. 1809161-41-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and two methyl groups attached to a pyridine ring. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-Bromo-1,5-dimethylpyridin-2(1H)-one can be represented as C₈H₉BrN₂O. The bromine atom at the 3-position and the two methyl groups at the 1 and 5 positions contribute to its reactivity and stability, making it an attractive candidate for various chemical reactions. The pyridine ring, a six-membered aromatic ring containing one nitrogen atom, provides additional stability and reactivity to the molecule.

In the realm of medicinal chemistry, 3-Bromo-1,5-dimethylpyridin-2(1H)-one has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy. The bromine atom in the molecule can be readily substituted with other functional groups, allowing for the creation of a diverse array of derivatives with tailored biological activities.

Beyond its applications in drug discovery, 3-Bromo-1,5-dimethylpyridin-2(1H)-one has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C demonstrated that derivatives of this compound exhibit excellent charge transport properties and can be used as active materials in organic field-effect transistors (OFETs) and organic solar cells. The ability to fine-tune the electronic properties through chemical modification opens up new possibilities for developing advanced electronic materials.

The synthesis of 3-Bromo-1,5-dimethylpyridin-2(1H)-one typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of 3-bromopyridine with dimethylamine followed by cyclization and dehydrogenation steps. This process yields high-purity product with good yields, making it accessible for both academic and industrial applications. The robustness and reproducibility of this synthetic method have been validated through numerous reports in the literature.

In terms of safety and handling, it is important to note that while 3-Bromo-1,5-dimethylpyridin-2(1H)-one is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle this compound in a well-ventilated area or fume hood to minimize exposure risks.

The environmental impact of 3-Bromo-1,5-dimethylpyridin-2(1H)-one is another important consideration. While there is limited data on its environmental fate and effects, it is generally recommended to dispose of any unused material according to local regulations to prevent potential contamination. Green chemistry principles should be applied whenever possible to minimize waste generation and reduce environmental impact during synthesis and use.

In conclusion, 3-Bromo-1,5-dimethylpyridin-2(1H)-one (CAS No. 1809161-41-8) is a versatile organic compound with a wide range of applications in medicinal chemistry, pharmaceuticals, and materials science. Its unique molecular structure and chemical properties make it an attractive intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.